Cas no 923095-19-6 (2-4-(4-chlorobenzenesulfonyl)butanamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide)

• Product Name: 2-4-(4-chlorobenzenesulfonyl)butanamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• CAS No: 923095-19-6
• MF: C₁₉H₂₁ClN₂O₄S₂
• MW: 440.964041471481
• CID: 5498365
• Update Time: 2025-11-01

2-4-(4-chlorobenzenesulfonyl)butanamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-[4-(4-chlorophenyl)sulfonylbutanoylamino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• 2-4-(4-chlorobenzenesulfonyl)butanamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

• Inchi： 1S/C19H21ClN2O4S2/c20-12-7-9-13(10-8-12)28(25,26)11-3-6-16(23)22-19-17(18(21)24)14-4-1-2-5-15(14)27-19/h7-10H,1-6,11H2,(H2,21,24)(H,22,23)
• InChI Key： PXPSIEJMGFEEFT-UHFFFAOYSA-N
• SMILES： C1(NC(=O)CCCS(C2=CC=C(Cl)C=C2)(=O)=O)SC2CCCCC=2C=1C(N)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 2-4-(4-chlorobenzenesulfonyl)butanamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

Comprehensive Analysis of 2-4-(4-chlorobenzenesulfonyl)butanamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide (CAS No. 923095-19-6)

The compound 2-4-(4-chlorobenzenesulfonyl)butanamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide (CAS No. 923095-19-6) is a specialized organic molecule with a unique structural framework. Its sulfonyl and carboxamide functional groups make it a subject of interest in pharmaceutical and biochemical research. This article delves into its properties, potential applications, and relevance in modern scientific inquiries, aligning with trending topics like drug discovery, enzyme inhibition, and small-molecule therapeutics.

Researchers often explore compounds like 923095-19-6 for their potential role in modulating biological pathways. The presence of a tetrahydrobenzothiophene core suggests possible interactions with enzymes or receptors, a hot topic in precision medicine. Recent studies highlight the demand for targeted therapies, and this compound's structural complexity positions it as a candidate for further investigation in kinase inhibition or GPCR modulation.

From a synthetic chemistry perspective, the 4-chlorobenzenesulfonyl moiety in 2-4-(4-chlorobenzenesulfonyl)butanamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide offers versatility in derivatization. This aligns with the growing interest in structure-activity relationship (SAR) studies, a frequently searched term among medicinal chemists. Its CAS No. 923095-19-6 ensures traceability in regulatory and commercial contexts, addressing queries about compound sourcing and patent landscapes.

Environmental and metabolic stability are critical concerns in modern pharmaceutical development. The benzothiophene scaffold in this compound is known for its metabolic resistance, making it relevant to discussions on drug half-life optimization. Searches for bioavailability enhancers and prodrug design further underscore its potential applicability.

In analytical chemistry, 923095-19-6 poses challenges and opportunities due to its chloro and sulfonyl groups. Techniques like HPLC-MS and NMR spectroscopy are often employed for characterization, topics frequently queried by lab professionals. The compound’s UV absorption properties also make it suitable for photostability studies, a niche but growing area in formulation science.

Beyond academia, industrial applications of 2-4-(4-chlorobenzenesulfonyl)butanamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide include its use as an intermediate in high-value API synthesis. This connects to trending searches around green chemistry and cost-effective manufacturing. Regulatory compliance, such as REACH and ICH guidelines, is another angle frequently associated with such compounds.

In summary, CAS No. 923095-19-6 represents a multifaceted compound with intersections in drug design, analytical method development, and industrial chemistry. Its nomenclature, though complex, reflects its functional diversity, making it a compelling subject for both novice and expert researchers navigating the evolving landscape of small-molecule research.